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Cat. No.: B116977 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper chemical

handling and disposal protocols is paramount to ensuring a safe and compliant laboratory

environment. This document provides essential, immediate safety and logistical information for

the proper disposal of Maltononaose, a non-hazardous oligosaccharide.

Immediate Safety and Handling Precautions
According to safety data sheets, Maltononaose is not classified as a hazardous substance

under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]

[2] Consequently, it does not have associated hazard pictograms, signal words, or hazard

statements.[1] However, it is recommended to follow standard precautionary measures for

handling chemicals in a laboratory setting.[1] This includes wearing appropriate personal

protective equipment (PPE) such as gloves and ensuring good ventilation in the work area.[2]

In the event of a spill, the substance should be mechanically recovered.[2]

Step-by-Step Disposal Procedure
While Maltononaose is not deemed hazardous, proper disposal is crucial to maintain a safe

and environmentally responsible laboratory. The recommended procedure for the disposal of

Maltononaose is as follows:

Initial Assessment: Confirm that the waste material is solely Maltononaose and not mixed

with any hazardous substances. If it is mixed with other chemicals, the disposal procedure

for the hazardous components must take precedence.
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Containment: Securely package the solid Maltononaose waste in a clearly labeled, sealed

container.

Consult Local Regulations: Review your institution's and local authorities' guidelines for non-

hazardous chemical waste disposal. These regulations can vary and will provide the

definitive requirements for your location.

Engage a Licensed Waste Collector: Dispose of the contained Maltononaose through a

licensed and authorized waste disposal contractor.[3] This ensures that the waste is handled

and processed in accordance with environmental regulations.

Documentation: Maintain a record of the disposal, including the date, quantity, and the waste

collector used. This is a key component of good laboratory practice and compliance.

It is important to avoid releasing Maltononaose into the environment.[2][3]

Chemical and Physical Properties Overview
A summary of the key chemical and physical properties of Maltononaose is provided in the

table below. Understanding these properties is essential for safe handling and storage.

Property Value

Molecular Formula C₅₄H₉₂O₄₆

Molecular Weight 1477.3 g/mol

Appearance White to Light Beige Solid/Powder[4]

Solubility Soluble in water (50 mg/mL, clear, colorless)[4]

Storage Temperature -20°C

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Maltononaose.
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Maltononaose Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b116977#maltononaose-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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